Cas no 2172148-71-7 (1-chloro-4-(3-chloro-2-ethylbutyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(3-chloro-2-ethylbutyl)-2-methylbenzene
• CAS No: 2172148-71-7
• MF: C₁₃H₁₈Cl₂
• MW: 245.188022136688
• CID: 6429456
• PubChem ID: 165792892
• Update Time: 2025-10-13

1-chloro-4-(3-chloro-2-ethylbutyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(3-chloro-2-ethylbutyl)-2-methylbenzene
• 2172148-71-7
• EN300-1282686

• Inchi： 1S/C13H18Cl2/c1-4-12(10(3)14)8-11-5-6-13(15)9(2)7-11/h5-7,10,12H,4,8H2,1-3H3
• InChI Key： GOFARHZGSYELMO-UHFFFAOYSA-N
• SMILES： ClC(C)C(CC)CC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 244.0785560g/mol
• Monoisotopic Mass: 244.0785560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-(3-chloro-2-ethylbutyl)-2-methylbenzene

1-Chloro-4-(3-Chloro-2-Ethylbutyl)-2-Methylbenzene: A Comprehensive Overview

1-Chloro-4-(3-Chloro-2-Ethylbutyl)-2-Methylbenzene, identified by the CAS registry number 2172148-71-7, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of chlorinated aromatic hydrocarbons, which are widely studied in various fields of chemistry, including organic synthesis, materials science, and pharmacology. The molecule features a benzene ring substituted with chlorine atoms and an ethylbutyl group, making it a versatile building block for further chemical modifications.

The synthesis of 1-Chloro-4-(3-Chloro-2-Ethylbutyl)-2-Methylbenzene typically involves multi-step reactions, often utilizing Friedel-Crafts alkylation or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions, although it can undergo various transformations under specific reaction conditions. For instance, it has been used as a precursor in the formation of biologically active molecules, such as pharmaceutical agents and agrochemicals. The presence of multiple chlorine atoms in its structure contributes to its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-Chloro-4-(3-Chloro-2-Ethylbutyl)-2-Methylbenzene in the development of advanced materials. For example, its ability to act as a ligand in metal-catalyzed reactions has been explored in the context of homogeneous catalysis. Additionally, its role in the synthesis of polycyclic aromatic hydrocarbons (PAHs) has been documented, showcasing its utility in constructing complex molecular frameworks.

The environmental impact and safety profile of this compound are also areas of active research. While it is not classified as a hazardous material under current regulations, proper handling and disposal protocols are recommended to minimize ecological risks. Studies on its biodegradation pathways and toxicological effects are ongoing, with particular emphasis on its potential impact on aquatic ecosystems.

In conclusion, 1-Chloro-4-(3-Chloro-2-Ethylbutyl)-2-Methylbenzene is a significant compound with wide-ranging applications across multiple disciplines. Its structural versatility and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new synthetic routes and functional applications, this compound is poised to play an even more prominent role in both academic and industrial settings.